5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95%

• IUPAC Name: 3-(3-chloro-4-methylphenyl)-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C14H10ClF3O/c1-8-2-3-9(6-13(8)15)10-4-11(14(16,17)18)7-12(19)5-10/h2-7,19H,1H3
• InChI Key: ISIGQSVGYBOSIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC(=C2)O)C(F)(F)F)Cl
• Molecular Formula: C14H10ClF3O
• DSSTOX Substance ID: DTXSID90686630
• Molecular Weight: 286.67 g/mol
• CAS RN: 1261949-42-1

Description

5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% (5-CMT) is a phenolic compound widely used in scientific research. It has a wide range of applications in various fields, including organic synthesis, medicinal chemistry, and materials science. The compound is characterized by its high purity and low cost, making it a popular choice for many researchers. 5-CMT is a versatile compound, with a variety of synthetic methods and applications.

Scientific Research Applications

5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and fragrances. It has also been used in the synthesis of polymers, bioconjugates, and nanomaterials. In addition, 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% has been used in the development of biosensors, catalysts, and electrochemical devices.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% is not fully understood. However, it is believed to act as a proton donor, donating a proton to the substrate molecule. This protonation increases the reactivity of the substrate molecule, allowing it to undergo a variety of reactions. In addition, 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% has been shown to act as a Lewis acid, accepting electrons from the substrate molecule and increasing its reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% are not well understood. However, it has been shown to have some effects on the human body. In particular, it has been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of drugs and other substances. In addition, 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% has been shown to have an inhibitory effect on the enzyme aromatase, which is involved in the biosynthesis of estrogens.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% in lab experiments include its high purity, low cost, and ease of synthesis. In addition, it is a versatile compound, with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. The main limitation of using 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% in lab experiments is its lack of toxicity data. Therefore, it is important to exercise caution when handling 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% in the laboratory.

Future Directions

There are a number of future directions for research on 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95%. These include further studies on its mechanism of action, biochemical and physiological effects, and toxicity. In addition, further research is needed on the synthesis of 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% and its applications in various fields, such as materials science and pharmaceuticals. Finally, further research is needed to explore the potential uses of 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% in the development of new drugs and other compounds.

Synthesis Methods

The synthesis of 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% involves a two-step process, starting with the reaction of 3-chloro-4-methylphenol and trifluoromethanesulfonic acid. This reaction yields a trifluoromethylated phenol, which is then reacted with a secondary amine, such as benzylamine, to form the desired 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95%. This reaction is highly efficient, with yields of up to 95%. The synthesis of 5-(3-Chloro-4-methylphenyl)-3-trifluoromethylphenol, 95% is relatively simple and does not require expensive reagents or specialized equipment.